Journal Name:Nano Futures
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Was cratonic Asia deeply subducted beneath the Pamir? Evidence from P–T conditions and tectonic affinities of Cenozoic Pamir crustal xenoliths
Nano Futures ( IF 0 ) Pub Date: 2023-05-01 , DOI: 10.1111/jmg.12723
One of the most striking geological features of the Pamir is the south-dipping lithospheric slab beneath the orogen characterized by an intracontinental Wadati-Benioff zone. A widely accepted hypothesis over the past 40 years interprets the slab to represent southward subducted cratonic Asian continental lithosphere, which predicts significant cratonic Asia-sourced crustal materials (e.g., Tarim Basin) beneath the Pamir. Alternatively, recent studies have interpreted the slab to be lithosphere delaminated from the base of the Pamir. To test these hypotheses, depth–tectonic affinity relations of crustal xenoliths carried by Miocene volcanic rocks in the eastern Pamir, interpreted to be sourced from the Pamir deep lithosphere, are used to determine whether they represented Asian affinity cratonic crust. Thermodynamic calculations, zircon U–Pb geochronology combined with rare earth element analysis, and whole-rock major-trace element and Sr–Nd isotopic analyses document that (1) eclogite and pyroxenite xenoliths (~31–43 kbar/~960–1170°C) are the deepest sourced portions of the lithosphere from ~100 to 140 km depth, the protoliths of which represent the mid-lower crustal rocks of the Cretaceous Pamir magmatic arc, rather than material from cratonic Asia, and (2) granulite xenoliths (~20 kbar/~900°C) represent the Cenozoic lower crustal rocks of Pamir terranes from ~70 km depth. These results indicate the south-dipping slab represents delaminated Pamir lower crust and mantle lithosphere, rather than intracontinental subduction of Asian lithosphere, and further support the hypothesis of minimal Cenozoic northward translation of the Pamir.
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A rutile and titanite record of subduction fluids: Integrated oxygen isotope and trace element analyses in Franciscan high-pressure rocks
Nano Futures ( IF 0 ) Pub Date: 2023-02-27 , DOI: 10.1111/jmg.12717
In situ oxygen analysis of garnet in eclogite and related rocks is increasingly being used to probe the composition of subduction fluids. However, in many cases, these samples contain textural signs of both fluid flow and retrograde metamorphism, some of which may take place outside the garnet stability field. In order to test the connection between polymetamorphism and fluid infiltration, rutile rimmed by titanite from high-grade tectonic blocks of the Franciscan Formation (California, USA) was analysed for oxygen isotope ratios and trace element concentrations. Zirconium concentrations in rutile yield temperatures of ~600°C for eclogite and hornblende eclogite from three well-studied localities (Junction School, Tiburon and Ward Creek). Rutile trace element concentrations are generally low and consistent with a mafic protolith. Titanite surrounding rutile has inherited much of its trace element content from rutile, and Zr-in-titanite temperatures are spuriously high. Titanite in rutile-free samples (blueschist and eclogite from Jenner beach) have similar compositions suggesting that they were formed at the expense of rutile as well. Oxygen isotope ratios from rutile and titanite in the same sample are fortuitously similar, indicating disequilibrium between these minerals, which formed at different times and temperatures but in equilibrium with the same oxygen reservoir. Rutile in blocks with garnets zoned in oxygen isotopes are generally in equilibrium with the rims rather than the cores. Slow oxygen diffusion in rutile and the low temperatures of formation require that rutile recrystallized after fluid interaction and before blueschist facies metamorphism. External fluid interaction of Franciscan eclogites took place near the peak of metamorphism.
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Polyphase tectonic reworking of serpentinites and chlorite-tremolite-talc rocks (SW Spain) from the subduction forearc to intracontinental emplacement
Nano Futures ( IF 0 ) Pub Date: 2022-12-14 , DOI: 10.1111/jmg.12704
The petrostructural and geochronological study of a poorly known ultramafic unit from SW Spain (Badajoz–Córdoba belt) combined with previous structural data permits disclosure of a history of metasomatism, tectono-metamorphism, reworking and isotopic resetting related to a poly-orogenic evolution in different geodynamic scenarios. The heterogeneous ultramafic unit studied contains antigorite-serpentinites and metasomatized ultramafic rocks (chlorite-talc schists, tremolite-talc-chlorite rocks and magnesio-hornblende-chlorite rocks). Mantle-wedge serpentinization was followed by Si and Al pre- to syn-metamorphic/tectonic metasomatism in a subduction realm. Petrofabrics of selected lithologies reveal variable syn-metamorphic crystal-plastic deformation and recrystallization (assisted by other mechanisms) under relative high pressure, concomitant with the conditions recorded by neighbouring tectonic units that were later intruded by Ordovician granites. The resultant ensemble was reworked and isotopically reset much later in an intracontinental ductile shear zone. Syn- to late-tectonic apatite from chlorite-talc schists provides an anchored Tera–Wassenburg isochron radiometric age of 342.8 ± 12.2 Ma that provides evidence for the decoupling between isotopic systems and microstructures. The results are discussed from a twofold perspective: with regard to the likely tectonic context of this ophiolite (the current analogue of the Mariana forearc) and with regard to regional geological implications.
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P–T–t conditions of Early Palaeozoic low-P high-T granulite facies metamorphism in the southern Truong Son Belt, Central Vietnam
Nano Futures ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.1111/jmg.12737
High-grade metamorphic rocks are widely exposed along the SE–NW- to E–W-trending shear zones in the Truong Son Belt, Central Vietnam, but few petrological studies have been conducted in this area. Herein, we report the occurrence of mylonitized granulites that crop out along the Dai Loc shear zone in the southernmost Truong Son Belt. Detailed petrographic analysis, geochemistry and P–T–t estimates of the evolution of two granulite samples are presented to elucidate the formation processes of these high-grade metamorphic rocks. The results indicate that the rocks underwent two distinct metamorphic cycles. The first cycle (M1) is characterized by coarse-grained granulite mineral assemblages, defining a tight clockwise P–T path with near-isobaric heating to a near ultrahigh-temperature peak at low pressure, followed by cooling. The prograde mineral assemblage (M1a) is indicated by inclusions of cordierite + sillimanite + biotite + quartz + spinel ± plagioclase in coarse-grained garnet, orthopyroxene and cordierite. The mineral assemblage of garnet + orthopyroxene + cordierite + plagioclase + K-feldspar + ilmenite + melt ± biotite (M1b) defines the peak P–T conditions of 5.3–6.3 kbar and 850–920°C. Post-peak cooling (M1c) is marked by the formation of quartz + biotite symplectites around garnet and orthopyroxene. The second cycle involved medium-pressure amphibolite facies metamorphism (M2), characterized by domainal development of fine-grained kyanite-bearing mineral associations. Petrographic observations indicate that these fine-grained associations were formed during mylonitization. Zircon U–Pb dating reveals that the timing of granulite facies metamorphism appears to be coeval with the intrusion of a post-collisional granitoid at 430–410 Ma. Granulite facies metamorphism and crustal melting were probably driven by asthenospheric mantle upwelling triggered by slab breakoff during the Early Palaeozoic. Considering previous structural and geochronological studies, the second metamorphic event likely occurred during the Triassic Indosinian orogeny.
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Alpine tectono-metamorphic evolution of the Corsica basement
Nano Futures ( IF 0 ) Pub Date: 2022-10-23 , DOI: 10.1111/jmg.12696
The Alpine orogenic edifice of Corsica (northern Tyrrhenian Sea) offers the possibility to investigate the mode through which continental crust responds to the propagation of regional shortening at convergent plate margins. The geology of Corsica has been traditionally described as separating domains affected by the Alpine tectonism (Alpine Corsica) from those that did not experience the Alpine tectono-metamorphic overprint (Hercynian Corsica), but recent studies show that most of Hercynian Corsica was thermally reset in post-Eocene times, questioning this paradigm. The continental units formed at the expenses of the stretched continental margin of the European plate and consist of Hercynian granitoid basement rocks and cover sequences (Permian volcaniclastics and Mesozoic sedimentary successions). By integrating meso- and microstructural investigations with metamorphic thermobarometry and 40Ar–39Ar geochronology along three E–W trending structural transects running across the basement section exposed below the Alpine orogenic wedge, we document middle-late Eocene (c. 50–33 Ma) westward-verging syn-metamorphic (low-grade blueschist facies) thick-skinned, basement-involved thrusting. Significantly, crustal shortening in the continental basement predated of c. 15–10 Ma the subduction zone metamorphism in the oceanic-derived Schistes Lustrés Complex. When the P–T–t–deformation history as reconstructed from the Corsica basement is integrated with the regional scenario of the Alpine–Apennine orogeny, a tectonic reconstruction is proposed, which frames the Alpine orogeny in Corsica within the Apennine–Maghrebian subduction system in the retroside (retrowedge) of the Apennine orogenic wedge.
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Geothermometric constraints on the thermal architecture, metamorphism, and exhumation of the Northern Range, Trinidad
Nano Futures ( IF 0 ) Pub Date: 2022-10-31 , DOI: 10.1111/jmg.12697
The Northern Range of Trinidad is composed of Mesozoic passive margin sedimentary rocks that underwent ductile deformation and subgreenschist- to greenschist-facies metamorphism in the early Miocene. Previous studies suggested a two-stage formation of the Northern Range between the Caribbean and South American plates: an initial collision drove mountain building in the Miocene and subsequent strike-slip plate motion preferentially exhumed the western segment, producing a westward increase in the metamorphic thermal gradient. However, these studies were not able to resolve whether this gradient was discrete or continuous so the tectonic model awaits testing. In this study we use Raman spectroscopy on carbonaceous material (RSCM), an empirical geothermometer, to constrain peak temperatures across the Northern Range with a greater resolution than was available in previous studies. The RSCM temperatures show an abrupt increase from 337°C ± 10°C in the east to 442°C ± 16°C west of Chupara Point, where a range-cutting fault (Chupara Fault) had been inferred in previous geologic mapping campaigns. Thus, the discrete thermal discontinuity of ~100°C very likely represents the Chupara Fault. Our RSCM-derived peak metamorphic temperatures are 50°C to 100°C higher than those from previous estimates, requiring revision of tectonic models to account for deeper burial and greater exhumation. The peak metamorphic conditions determined here, and the deduced timing of faulting from published thermochronological data, are consistent with the two-stage tectonic model proposed in previous studies.
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HTLP metamorphism and fluid-fluxed melting during multistage anatexis of continental crust (N Sardinia, Italy)
Nano Futures ( IF 0 ) Pub Date: 2022-07-29 , DOI: 10.1111/jmg.12687
The Variscan high-grade metamorphic basement of northern Sardinia and southern Corsica record lower Carboniferous anatexis related to post-collisional decompression of the orogen. Migmatites exposed in the Punta Bianca locality (Italy) consist of quartz + biotite + plagioclase + K-feldspar orthogneisses, garnet and cordierite-bearing diatexite and metatexites, derived from metasediments. Field evidence, petrographic observations, ELA-ICP-MS zircon and monazite dating and pseudosection modelling suggest that anatexis was apparently episodic involving two main stages of partial melting. Using pseudosection modelling, we infer that the first stage of partial melting is in the upper amphibolite facies (~0.45 GPa at ~740°C). Cordierite overgrowths replacing sillimanite, combined with the composition of plagioclase and K-feldspar, suggest decompression followed cooling below the solidus at low pressures of ~0.3 GPa. The age of the first anatectic event is not precisely constrained because of extensive resetting of the isotopic systems during the second melting stage, yet few zircons preserve a lower Carboniferous age which is consistent with the regional dataset. This lower Carboniferous migmatitic fabric is offset by a network of pseudotachylyte-bearing faults suggestive of cooling to greenschist facies conditions. Garnet/cordierite-bearing diatexites incorporate fragments of pseudotachylite-bearing orthogneiss and metatexites. Pseudosection modelling indicates nearly isobaric re-heating up to ~750°C, followed by further cooling below the solidus. The inferred P–T path is consistent with decompression and cooling of the Variscan crust through post-collisional extension and collapse of the thickened orogenic crust, followed by nearly isobaric re-heating at low pressures (~0.3 GPa) yielding to a second melting stage under LP-HT conditions. U/Th-Pb monazite ages for diatexite migmatites indicate an upper bound of 310–316 Ma for the second melting stage, suggesting that the second melting stage is coincident with the regional phase of crustal shearing. The cause of the high geothermal gradient required for re-heating during the second melting stage is unknown but likely requires some heat source that was probably related to dissipation of mechanical work within crustal-scale shear zones. According to this interpretation, some upper Carboniferous peraluminous granite precursors of the Corsica–Sardinia Batholith could be the outcome rather than the cause of the late-Variscan high-T metamorphism.
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Garnet growth and mineral geochronology constrains the diachronous Neoproterozoic convergent evolution of the southern Dom Feliciano Belt, Uruguay
Nano Futures ( IF 0 ) Pub Date: 2023-05-15 , DOI: 10.1111/jmg.12734
The Dom Feliciano Belt of southern Brazil and Uruguay represents part of a larger Neoproterozoic orogenic system formed during the amalgamation of Western Gondwana. The hinterland and foreland domains in parts of the belt preserve deformation structures and metamorphic assemblages that developed during early crustal thickening from c. 650 Ma. However, the metamorphic history of the southern foreland, in Uruguay, and its relationship with the hinterland, is not so well understood. We show that metamorphism in the southern hinterland is characterized by near-isothermal decompression from ~10 kbar (~770°C) down to ~6 kbar, reflecting exhumation from depths of ~40 km during convergent thrusting and crustal thickening. This metamorphic event and associated magmatism is constrained by garnet Lu–Hf and zircon U–Pb dating to c. 655–640 Ma, supporting age and P–T constraints from previous studies. In contrast, prograde metamorphism in the foreland supracrustal rocks reached maximum lower-amphibolite facies conditions (~6–7 kbar and ~550–570°C) and is constrained by garnet Lu–Hf dating to 582 ± 23 Ma. An exposed sheet of imbricated foreland basement rocks reached partial melting at upper-amphibolite facies conditions, and metamorphism is similarly constrained to c. 585–570 Ma by monazite U–Pb dating. The data indicate that metamorphism in the foreland occurred during a sinistral transpressional event c. 55–85 Ma after the start of crustal thickening recorded in the hinterland, whereby strain partitioning during sinistral transpression led to imbrication in the foreland and oblique thrusting of the basement over more distal supracrustal rocks. This event is coeval with transpressional deformation in the Kaoko and Gariep belts, indicating a distinct two-stage tectonic history driven by the three-way convergence between the Congo, Kalahari, and South American cratons.
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Prograde zircon growth in migmatites
Nano Futures ( IF 0 ) Pub Date: 2023-02-23 , DOI: 10.1111/jmg.12715
Empirical studies of zircon in migmatites document features compatible with growth during heating at suprasolidus conditions. However, numerical modelling of zircon behaviour suggests that suprasolidus zircon is expected to grow only during cooling and melt crystallization. Here, phase equilibrium modelling coupled with mineral–melt Zr partitioning is used in an attempt to reconcile the observations from migmatites with the predictions of previous numerical models of zircon behaviour in anatectic systems. In general, an equilibrium-based model that includes Zr partitioning does not allow prograde suprasolidus zircon growth. However, melting of metapelites at temperatures just above the wet solidus may allow limited zircon growth because of the low solubility of zircon in melt coupled with a source of Zr from minor garnet and ilmenite breakdown. Preservation of this zircon requires entrapment in growing peritectic minerals during subsequent heating and further melting. Heating above muscovite exhaustion in metapelites is unlikely to grow zircon because of the progressive increase in zircon solubility as well as an increasing compatibility of Zr in the residual mineral assemblage. The modelled compatibility of Zr in the residue of a metabasite decreases during heating, but an increase in zircon solubility in melt counteracts this; prograde suprasolidus zircon growth in metabasites is unlikely. Infiltration of Zr-rich melt into a migmatite during open-system anatexis provides an additional potential mechanism for prograde suprasolidus zircon growth during high-temperature metamorphism.
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Metamorphic and chronological constraints on the early Paleozoic tectono-thermal evolution of the Olkhon Terrane, southern Siberia
Nano Futures ( IF 0 ) Pub Date: 2022-12-22 , DOI: 10.1111/jmg.12706
Terranes accreted to the southeastern margin of the Siberian Craton record an important early Paleozoic tectono-thermal event (known as the Baikal orogenic cycle) in the evolution of the Central Asian Orogenic Belt (CAOB). However, the precise metamorphic conditions and relative timing of this event and its linkage to the wider CAOB remain far poorly constrained. The best exposed of these terranes is the Olkhon Terrane on the western bank of Lake Baikal. Here, late Neoproterozoic through early Paleozoic island arc and back-arc assemblages were metamorphosed to form a thin granulite facies belt cropping out adjacent to the Siberian Craton and lower temperature/pressure paragneiss and migmatite towards the southeast. Phase equilibria modelling suggests that the granulite facies belt preserved moderate pressure (c. 0.80 GPa) and high temperature (up to 900°C) conditions while the paragneiss and migmatites in the southeast have peak metamorphic conditions around 700–770°C at 0.60–0.80 GPa. New geochronological data (zircon U–Pb in granulite and monazite U–Pb in paragneiss/migmatite) in combination with phase equilibria modelling and petro-structural analysis suggest that the tectono-metamorphic evolution of the Olkhon Terrane was controlled by a long-lasting (535–450 Ma) and pervasive thermal anomaly. Discrete maxima in the zircon and monazite U–Pb ages at c. 535, 500, and 450 Ma are linked to different stages of a semi-continuous high-temperature metamorphic evolution. Based on existing geological data of the region, a generalized geodynamic model for the Baikal orogenic cycle involving switching between compressional and extensional regimes during the early Paleozoic accretion of ‘exotic’ CAOB-derived material to the southern margin of Siberia is proposed. The tectono-metamorphic evolution of the Olkhon Terrane may represent a world-class example of polyphase shortening of a long-lived hot intra-continental arc–back-arc system during its collision with cratonic blocks.
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